5-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)-1-piperazinyl]thieno[2,3-d]pyrimidine

• IUPAC Name: 5-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)piperazin-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C25H26N4OS/c1-17-8-9-19(14-18(17)2)20-15-31-25-23(20)24(26-16-27-25)29-12-10-28(11-13-29)21-6-4-5-7-22(21)30-3/h4-9,14-16H,10-13H2,1-3H3
• InChI Key: GEWHSZNBAJZQJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC3=NC=NC(=C23)N4CCN(CC4)C5=CC=CC=C5OC)C
• Molecular Formula: C25H26N4OS
• Molecular Weight: 430.6 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidinones, which are structurally related to 5-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)-1-piperazinyl]thieno[2,3-d]pyrimidine, involves a series of steps including cyclization, substitution, and condensation reactions. Typically, these compounds are synthesized from their respective thiophene and pyrimidinone precursors, with variations in substituents leading to different derivatives (Modica, Santagati, Russo, Parotti, De Gioia, Selvaggini, Salmona, & Mennini, 1997).

Molecular Structure Analysis

Molecular structure analysis of thieno[2,3-d]pyrimidine derivatives reveals that substitutions on the thiophene and pyrimidine rings significantly affect the compound's properties. The structure is typically characterized by spectroscopic methods such as NMR and X-ray diffraction. These methods help determine the positions of the substituents and the overall conformation of the molecule (Nagarajaiah & Begum, 2015).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidine derivatives exhibit a range of chemical reactions due to their complex structure. They can undergo nucleophilic substitution reactions, condensations, and cyclizations depending on the substituents present on the thiophene and pyrimidine rings. The chemical properties are significantly influenced by the nature of the substituents, leading to variations in reactivity and selectivity (Jang, de Jonghe, Van Belle, Louat, Waer, & Herdewijn, 2010).

Physical Properties Analysis

The physical properties of thieno[2,3-d]pyrimidine derivatives such as solubility, melting point, and crystalline structure are crucial for their application in medicinal chemistry. These properties are determined through various analytical techniques, including differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). The physical properties can vary significantly based on the molecular structure and the nature of the substituents (El-Sayed & Spange, 2007).

Chemical Properties Analysis

The chemical properties of 5-(3,4-dimethylphenyl)-4-[4-(2-methoxyphenyl)-1-piperazinyl]thieno[2,3-d]pyrimidine and related compounds are influenced by their functional groups. These properties include acidity, basicity, nucleophilicity, and electrophilicity. The interaction of these compounds with biological targets is primarily determined by these chemical properties, which are essential for their biological activity and pharmacological effects. The exploration of these properties is crucial for understanding the compound's reactivity and mechanism of action (Zhou, Khanapur, Huizing, Zijlma, Schepers, Dierckx, van Waarde, de Vries, & Elsinga, 2014).